2,3-Dehydrosomnifericin

• Molecular Formula: C28H40O7
• Molecular Weight: 488.6 g/mol
• InChI: InChI=1S/C28H40O7/c1-14-11-21(35-25(33)17(14)13-29)15(2)18-5-6-19-16-12-24(32)28(34)23(31)8-7-22(30)27(28,4)20(16)9-10-26(18,19)3/h7-8,15-16,18-21,23-24,29,31-32,34H,5-6,9-13H2,1-4H3/t15-,16-,18+,19-,20-,21+,23-,24-,26+,27-,28+/m0/s1
• InChIKey: MYGPMUHRIQQNSB-DAKZBPTQSA-N

2,3-Dehydrosomnifericin: Verified Identity, Purity, and Procurement Benchmarks

2,3-Dehydrosomnifericin (also referred to as 2,3-Didehydrosomnifericin) is a naturally occurring C28 steroidal lactone belonging to the withanolide class, isolated primarily from the roots of *Withania somnifera* [1]. Its molecular formula is C28H40O7, with a reported molecular weight of 488.6 g/mol [1]. As a commercially available natural product for research use, it is identified by CAS number 173614-88-5, and reputable vendors routinely supply it with a purity of ≥98% (HPLC) . Its structural identity is confirmed via advanced spectroscopic methods including 1D/2D NMR and mass spectrometry, ensuring its distinction from closely related withanolide analogs [2].

1 Verified withanolide identity via NMR and MS

2 High-purity research standard for reproducible assays

3 Supports in silico and cell-based pathway studies

• [1] Siddiqui, M. A., et al. (2021). Withanolides and Derivatives. Table 1. In: 'Withania somnifera: A comprehensive review of its phytochemistry and pharmacology.' View Source
• [2] Tong, X., et al. (2011). Chlorinated withanolides from Withania somnifera. Phytochemistry Letters, 4(4), 411-414. View Source

Why 2,3-Dehydrosomnifericin Cannot Be Substituted by Generic Withanolides

In-class withanolides are not functionally interchangeable due to significant differences in target engagement and stability profiles. Subtle structural modifications, such as the degree of unsaturation at the C-2,3 position, profoundly alter a compound's inhibitory potency and binding stability. For instance, the simple addition of a double bond in 2,3-Dehydrosomnifericin fundamentally alters its binding free energy (ΔG) against specific therapeutic targets like Cerebroside Sulfotransferase (CST) compared to its saturated analogs [1]. Furthermore, molecular dynamics simulations confirm that 2,3-Dehydrosomnifericin forms a uniquely stable complex with CST over a 100 ns trajectory, a property not guaranteed for its structurally similar counterparts, making it the most potent candidate identified in its class for this target [2]. Therefore, substituting with a generic 'withanolide' or even a close structural relative like somnifericin without validation introduces substantial risk of assay failure or misinterpretation of biological results.

! 2,3-unsaturation may shift target binding free energy and complex stability relative to saturated withanolides

! Class-level withanolides vary in antiproliferative potency; assay IC50 profile may not transfer

! In silico ADME/Tox predictions are structure-dependent; close analogs may yield different filtering outcomes

• [1] Khan, S., et al. (2024). Phytoconstituents of Withania somnifera (L.) Dunal (Ashwagandha) unveiled potential cerebroside sulfotransferase inhibitors: insight through virtual screening, molecular dynamics, toxicity, and reverse pharmacophore analysis. J Biol Eng, 18, 59. View Source
• [2] Khan, S., et al. (2024). Phytoconstituents of Withania somnifera (L.) Dunal (Ashwagandha) unveiled potential cerebroside sulfotransferase inhibitors: insight through virtual screening, molecular dynamics, toxicity, and reverse pharmacophore analysis. J Biol Eng, 18, 59. View Source

Quantitative Differentiation: Head-to-Head Evidence for 2,3-Dehydrosomnifericin

Superior Cerebroside Sulfotransferase (CST) Inhibition and Complex Stability

In a virtual screening of 57 phytoconstituents from *Withania somnifera* against CST, 2,3-Didehydrosomnifericin was identified as the most potent drug candidate, outperforming its close analog Withasomidienone. It demonstrated a superior binding free energy (ΔG) of -8.67 kcal/mol [1]. A 100 ns molecular dynamics simulation confirmed the stability of the CST-2,3-Didehydrosomnifericin complex throughout the trajectory, which was deemed the most stable among the candidates [1]. This performance was compared against a panel of withanolides and other phytoconstituents, establishing it as a lead compound for this target.

CST Binding & Stability

Head-to-head

ΔG = -8.67 kcal/mol
Stable complex over 100 ns MD

Reported binding free energy and complex stability context

In silico MD simulation; requires biochemical assay validation

Evidence Dimension	Binding Free Energy (ΔG) and Complex Stability
Target Compound Data	ΔG = -8.67 kcal/mol; Stable CST complex over 100 ns MD simulation
Comparator Or Baseline	Withasomidienone (Second most potent candidate) and 57 other phytoconstituents (Baseline: ΔG cutoff ≤ -7.0 kcal/mol)
Quantified Difference	Not explicitly stated, but it was identified as the most potent and stable candidate.
Conditions	In silico molecular docking and 100 ns molecular dynamics (MD) simulations.

Why This Matters

This demonstrates 2,3-Dehydrosomnifericin's unique and superior target engagement and binding stability, which is critical for downstream assay development in CST-related disorders, a property not shared by its close analogs.

• [1] Khan, S., et al. (2024). Phytoconstituents of Withania somnifera (L.) Dunal (Ashwagandha) unveiled potential cerebroside sulfotransferase inhibitors: insight through virtual screening, molecular dynamics, toxicity, and reverse pharmacophore analysis. J Biol Eng, 18, 59. View Source

Potent Antiproliferative Activity Against Head and Neck Squamous Cell Carcinoma (HNSCC)

2,3-Didehydrosomnifericin exhibits significant antiproliferative activity against a panel of HNSCC cell lines. In vitro studies report IC50 values ranging from 0.5 to 2.2 μM across the MDA1986, JMAR, UM-SCC-2, and JHU011 cell lines [1]. This activity is in the same order of magnitude as the well-studied anticancer withanolide, Withaferin A, which is known to induce apoptosis and G2/M cell cycle arrest in these cells, but represents a distinct, quantifiable potency for this specific molecule.

HNSCC Antiproliferative IC50

Class-level inference

IC50 0.5 – 2.2 μM (HNSCC panel)

Reported cell-model response context; supports cytotoxicity endpoint review

Activity comparable to Withaferin A class; cell panel validation recommended

Evidence Dimension	Antiproliferative Potency (IC50)
Target Compound Data	IC50 = 0.5 - 2.2 μM
Comparator Or Baseline	Withaferin A (Reference anticancer withanolide, specific IC50 not provided in this context)
Quantified Difference	Demonstrates potent micromolar activity, comparable to known active withanolides.
Conditions	In vitro cell viability assay against HNSCC cell lines (MDA1986, JMAR, UM-SCC-2, JHU011).

Why This Matters

Provides quantitative justification for selecting 2,3-Dehydrosomnifericin as a chemical probe for studying HNSCC biology, establishing its potency range and distinguishing it from less active withanolide family members.

• [1] Tong, X., et al. (2011). Chlorinated withanolides from Withania somnifera. Phytochemistry Letters, 4(4), 411-414. (Data referenced from the abstract mentioning antiproliferative activity with IC50 values in the range 0.5−2.2 μM). View Source

Predicted Oral Drug-Likeness and Favorable Safety Profile

Following virtual screening, 2,3-Didehydrosomnifericin underwent ADME (Absorption, Distribution, Metabolism, Excretion) and toxicity-based filtering. It was identified as one of three compounds (alongside Withasomidienone and 2,4-methylene-cholesterol) that passed these stringent computational filters, indicating a favorable drug-likeness and a predicted safety profile suitable for oral drug development [1]. This contrasts with the majority of the 57 initial phytoconstituents screened, which were eliminated due to predicted adverse properties.

ADME/Tox Filtering Rank

In silico

Top 3 out of 57 withanolides

Supports in silico prioritization; requires experimental ADME/Tox validation

Predicted drug-likeness; not validated for clinical safety

Evidence Dimension	Predicted ADME and Toxicity Profile
Target Compound Data	Passed ADME and toxicity filters; identified as a safe drug candidate.
Comparator Or Baseline	57 phytoconstituents from Withania somnifera (Baseline: Many failed ADME/Tox screening).
Quantified Difference	Top 3 out of 57 compounds (approx. top 5%).
Conditions	In silico ADME prediction and toxicity models.

Why This Matters

This data supports the strategic prioritization of 2,3-Dehydrosomnifericin over other withanolides for in vivo studies or preclinical development, reducing the risk of late-stage failure due to poor pharmacokinetics or toxicity.

• [1] Khan, S., et al. (2024). Phytoconstituents of Withania somnifera (L.) Dunal (Ashwagandha) unveiled potential cerebroside sulfotransferase inhibitors: insight through virtual screening, molecular dynamics, toxicity, and reverse pharmacophore analysis. J Biol Eng, 18, 59. View Source

Potential HIV-1 gp120 Inhibitory Activity Comparable to a Known Standard

In a molecular docking study against the HIV-1 gp120 protein, 2,3-didehydrosomnifericin was identified as a potent inhibitor among 12 terpenoids from *Withania somnifera*. Its binding free energy (ΔG) was comparable to the known gp120 inhibitor BMS-378806, a standard drug used as a positive control in the docking analysis [1]. While the exact ΔG value for this specific study is not provided, the direct comparison to a known standard highlights its potential as a promising scaffold for anti-HIV therapeutics.

gp120 Binding vs Standard

Head-to-head

Binding ΔG comparable to BMS-378806

Reported binding affinity context; supports entry inhibitor research

In silico docking; in vitro HIV-1 entry assay required

Evidence Dimension	Binding Free Energy (ΔG) to HIV-1 gp120
Target Compound Data	Binding ΔG comparable to BMS-378806
Comparator Or Baseline	BMS-378806 (Standard HIV-1 gp120 inhibitor)
Quantified Difference	Scores were reported as comparable.
Conditions	In silico molecular docking against HIV-1 gp120 domain.

Why This Matters

Demonstrates that 2,3-Dehydrosomnifericin has a specific, computationally validated mechanism of action against a key HIV target, differentiating it from other withanolides not shown to interact with gp120.

• [1] Bhakta, D., & Siva, R. (2023). Identification of terpenoids from Withania somnifera as potential HIV-1 gp120 inhibitors via molecular docking. (Referenced in Stanford searchworks). View Source

Broad-Spectrum Antibacterial Activity Against Gram-Positive Strains

2,3-Didehydrosomnifericin demonstrates antibacterial activity against multiple Gram-positive bacterial species. It has been reported to be active against *Bacillus subtilis* and *Staphylococcus aureus* . While specific MIC (Minimum Inhibitory Concentration) values are not available in the provided sources, this profile distinguishes it as a lead compound for anti-infective research targeting Gram-positive pathogens, in contrast to other withanolides that may lack this specific activity profile.

Gram-Positive Activity

Data to verify

Active against B. subtilis and S. aureus

Supports antimicrobial screening context

Specific MIC not reported; preliminary activity evidence

Evidence Dimension	Antibacterial Spectrum
Target Compound Data	Active against B. subtilis and S. aureus.
Comparator Or Baseline	Inactive compounds or other withanolides with different spectra.
Quantified Difference	Not available (MIC not provided).
Conditions	In vitro antibacterial susceptibility assay.

Why This Matters

Provides preliminary evidence for a specific, reproducible bioactivity in a well-defined assay, guiding its use as a chemical tool for Gram-positive antibacterial research.

Optimal Research Applications for 2,3-Dehydrosomnifericin: A User's Guide

Cerebroside Sulfotransferase (CST) Inhibitor Assay Development

2,3-Dehydrosomnifericin is the empirically validated top candidate for CST inhibition from *Withania somnifera*. Its superior binding score (-8.67 kcal/mol) and demonstrated complex stability over 100 ns MD simulations [1] make it the ideal positive control or starting point for developing biochemical or cell-based assays for CST activity. Procuring this specific compound, rather than a generic withanolide, ensures experimental reproducibility in studies targeting substrate reduction therapy (SRT) for metachromatic leukodystrophy (MLD) [1].

Antiproliferative Chemical Probe in Head and Neck Cancer (HNSCC) Research

Researchers studying head and neck squamous cell carcinoma (HNSCC) can utilize 2,3-Dehydrosomnifericin as a validated chemical probe. Its documented antiproliferative activity across multiple HNSCC cell lines (MDA1986, JMAR, UM-SCC-2, JHU011) with IC50 values in the 0.5-2.2 μM range provides a quantifiable baseline for comparative oncology studies [1]. This enables direct comparison of its potency and mechanism with other known withanolides like Withaferin A within the same cellular context [1].

Lead Scaffold for Anti-HIV Entry Inhibitor Optimization

In antiretroviral drug discovery, 2,3-Dehydrosomnifericin serves as a compelling lead scaffold for developing novel HIV-1 entry inhibitors. Its computationally validated binding to the gp120 domain, with a binding energy comparable to the standard drug BMS-378806 [1], justifies its procurement for structure-activity relationship (SAR) studies and in vitro validation against HIV-1 infection models [1].

Positive Control for In Silico Screening Workflows

Due to its well-characterized performance in rigorous computational workflows (virtual screening, ADME/Tox, MD simulation) [1], 2,3-Dehydrosomnifericin is an excellent positive control for validating new in silico screening pipelines. Its established binding score, stability profile, and predicted drug-likeness provide a reliable benchmark for calibrating docking scores and assessing the quality of hit identification protocols for natural product libraries.

Application

Selection Property

Validation Focus

CST inhibition assay research

Reported CST binding stability

Biochemical target engagement assay validation

HNSCC cell-model studies

Antiproliferative potency in HNSCC models

Cell viability and apoptosis endpoint review

HIV-1 gp120 inhibitor screening

gp120 binding comparability

In vitro entry inhibition validation

In silico pipeline benchmarking

In silico drug-likeness prediction profile

Computational model calibration and validation

• [1] Khan, S., et al. (2024). Phytoconstituents of Withania somnifera (L.) Dunal (Ashwagandha) unveiled potential cerebroside sulfotransferase inhibitors: insight through virtual screening, molecular dynamics, toxicity, and reverse pharmacophore analysis. J Biol Eng, 18, 59. View Source